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Compound of Interest

Compound Name:
2-methoxy-N-(2-

pyridinyl)benzamide

Cat. No.: B394775 Get Quote

The Hedgehog Signaling Pathway
The canonical Hedgehog signaling pathway is initiated by the binding of an Hh ligand (e.g.,

Sonic hedgehog, Shh) to the Patched (Ptch) receptor. This binding relieves the inhibition of

Ptch on the G protein-coupled receptor-like protein Smoothened (Smo).[6] Consequently, Smo

translocates to the primary cilium, initiating a signaling cascade that leads to the activation and

nuclear translocation of the Gli family of transcription factors.[2][3][6] In the nucleus, Gli

proteins regulate the expression of target genes involved in cell proliferation, survival, and

differentiation.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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